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Compound of Interest

Compound Name: N-nitroso-desmethyl-rizatriptan

Cat. No.: B15807349

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure elucidation and

characterization of N-nitroso-desmethyl-rizatriptan, a nitrosamine impurity of significant

concern in the pharmaceutical industry. Due to its classification as a potentially genotoxic and

carcinogenic compound, stringent control and accurate analytical characterization are

paramount to ensure patient safety and regulatory compliance.

Introduction
N-nitroso-desmethyl-rizatriptan, also known as Rizatriptan Impurity 16, is a nitrosamine drug

substance-related impurity (NDSRI) of rizatriptan.[1][2] Rizatriptan is a selective 5-HT₁B/₁D

receptor agonist used for the acute treatment of migraine.[1] The presence of a secondary

amine in the desmethyl-rizatriptan moiety makes it susceptible to nitrosation, leading to the

formation of this impurity.[1][2][3] This can occur during the synthesis of the active

pharmaceutical ingredient (API), manufacturing of the drug product, or even during storage.[2]
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Regulatory bodies such as the FDA and EMA have set strict acceptable intake (AI) limits for

nitrosamine impurities due to their potential health risks. For N-nitroso-desmethyl-rizatriptan,

the AI limit is 26.5 ng/day, classifying it as a Potency Category 1 impurity under the USFDA's

Carcinogenic Potency Categorization Approach (CPCA).[1][4] This necessitates the

development and validation of highly sensitive analytical methods for its detection and

quantification.

Physicochemical Properties
A summary of the key physicochemical properties of N-nitroso-desmethyl-rizatriptan is

presented in the table below.

Property Value Source

Chemical Name

N-(2-(5-((1H-1,2,4-triazol-1-

yl)methyl)-1H-indol-3-yl)ethyl)-

N-methylnitrous amide

[1][5]

Synonyms
Rizatriptan Impurity 16, N-

Nitroso Desmethyl Rizatriptan
[1]

Molecular Formula C₁₄H₁₆N₆O [1][6][7][8]

Molecular Weight 284.32 g/mol [1][6][7]

CAS Number Not Available [1]

Appearance Data not publicly available

SMILES
CN(CCc1c[nH]c2ccc(Cn3cncn

1)cc12)N=O
[4]

InChI

InChI=1S/C14H16N6O/c1-

19(18-21)5-4-12-7-16-14-3-2-

11(6-13(12)14)8-20-10-15-9-

17-20/h2-3,6-7,9-10,16H,4-

5,8H2,1H3

[4]

Formation Pathway
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The formation of N-nitroso-desmethyl-rizatriptan occurs via the nitrosation of its precursor,

desmethyl-rizatriptan. This reaction is typically facilitated by the presence of a nitrosating agent,

such as nitrous acid (HNO₂), which can be formed from nitrite salts (e.g., sodium nitrite) under

acidic conditions.

Reactants Reaction Conditions

Product

Desmethyl-Rizatriptan

N-nitroso-desmethyl-rizatriptan

Nitrosation of
secondary amine

Nitrosating Agent
(e.g., HNO₂) Acidic Conditions

Click to download full resolution via product page

Figure 1: Formation pathway of N-nitroso-desmethyl-rizatriptan.

Structure Elucidation and Characterization
The definitive identification and characterization of N-nitroso-desmethyl-rizatriptan rely on a

combination of advanced analytical techniques. A typical workflow for structure elucidation is

outlined below.
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Figure 2: Experimental workflow for structure elucidation.

Mass Spectrometry (MS)
Mass spectrometry is a critical tool for determining the molecular weight and fragmentation

pattern of N-nitroso-desmethyl-rizatriptan. High-resolution mass spectrometry (HRMS)

provides an accurate mass measurement, which helps in confirming the elemental

composition. Tandem mass spectrometry (MS/MS) is employed to study the fragmentation of

the molecule, providing structural insights.

Experimental Protocol (LC-MS/MS):
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Chromatographic System: Ultra-High Performance Liquid Chromatography (UHPLC) system.

Column: A suitable reversed-phase column (e.g., C18) with appropriate dimensions and

particle size for sensitive impurity analysis.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., methanol or acetonitrile).

Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF

or Orbitrap).

Ionization Source: Electrospray Ionization (ESI) in positive mode.

Data Acquisition: Full scan mode for molecular ion identification and product ion scan mode

for fragmentation analysis.

Quantitative Data:

Parameter Observed Value

Molecular Ion [M+H]⁺ (m/z) Data not publicly available

Major MS/MS Fragments (m/z) Data not publicly available

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical structure, including the

connectivity of atoms and the chemical environment of protons and carbons. ¹H NMR and ¹³C

NMR are fundamental for unambiguous structure confirmation.

Experimental Protocol:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Experiments: ¹H NMR, ¹³C NMR, and potentially 2D NMR experiments (e.g., COSY, HSQC)

for more complex structural assignments.
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Quantitative Data (¹H NMR):

Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data not publicly

available

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. The presence

of characteristic absorption bands can confirm the N-N=O group of the nitrosamine and other

key functional groups.

Experimental Protocol:

Spectrometer: Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation: The sample can be analyzed as a KBr pellet or using an Attenuated

Total Reflectance (ATR) accessory.

Quantitative Data:

Wavenumber (cm⁻¹) Functional Group Assignment

Data not publicly available N-N=O stretch, C-H stretch, etc.

Thermogravimetric Analysis (TGA)
TGA is used to determine the thermal stability of the compound. It measures the change in

mass of a sample as a function of temperature.

Experimental Protocol:

Instrument: Thermogravimetric analyzer.

Atmosphere: Inert atmosphere (e.g., nitrogen).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15807349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating Rate: A controlled heating rate (e.g., 10 °C/min).

Quantitative Data:

Temperature Range (°C) Mass Loss (%)

Data not publicly available

Analytical Method Development and Validation
For routine quality control, robust and sensitive analytical methods are required to quantify N-
nitroso-desmethyl-rizatriptan in both the API and the final drug product.[4][5] LC-MS/MS is

the most commonly employed technique for this purpose due to its high sensitivity and

selectivity.[1] Method validation should be performed according to ICH guidelines and would

typically include the evaluation of specificity, linearity, range, accuracy, precision, limit of

detection (LOD), and limit of quantification (LOQ).

Conclusion
The elucidation and characterization of N-nitroso-desmethyl-rizatriptan are crucial for

ensuring the safety and quality of rizatriptan-containing drug products. A combination of

sophisticated analytical techniques, including mass spectrometry, NMR, and IR spectroscopy,

is essential for unambiguous structure confirmation. The development and validation of highly

sensitive analytical methods are paramount for monitoring and controlling this impurity at trace

levels, thereby safeguarding patient health and meeting stringent regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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